N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-chlorophenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-[4-(2-chlorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18ClN5OS/c19-13-4-1-2-7-16(13)24-10-8-23(9-11-24)12-17(25)20-14-5-3-6-15-18(14)22-26-21-15/h1-7H,8-12H2,(H,20,25)
• InChI Key: LPCMWWUDZKEPCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=CC=CC3=NSN=C32)C4=CC=CC=C4Cl
• Molecular Formula: C18H18ClN5OS
• Molecular Weight: 387.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves chloroacetylation reactions and interactions with piperazine or substituted piperazine, highlighting the compound's complex synthetic pathways. For instance, the synthesis of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide demonstrates a similar approach, using chloroacetylation followed by reaction with piperidine (Ismailova et al., 2014). These methods illustrate the chemical strategies employed to create structurally complex acetamides.

Molecular Structure Analysis

The molecular structure is often explored through crystallography, revealing the orientation of different molecular units and intermolecular interactions, such as hydrogen bonding and hypervalent interactions, which play crucial roles in stabilizing the crystal structure. For example, the acetamide and thiadiazole units in similar compounds show specific orientations, indicating the significance of molecular geometry in understanding the compound's properties (Ismailova et al., 2014).

Chemical Reactions and Properties

These compounds can undergo various chemical reactions, forming new derivatives with potential biological activities. For instance, reactions involving chloroacetylation and further reaction with substituted phenylpiperazine highlight the chemical versatility and potential for generating compounds with varied biological activities (Verma et al., 2017).

Physical Properties Analysis

The physical properties, such as solubility and crystallinity, are crucial for understanding the compound's behavior in different environments and applications. While specific data on "N-2,1,3-benzothiadiazol-4-yl-2-[4-(2-chlorophenyl)-1-piperazinyl]acetamide" are not detailed here, studies on similar compounds provide insights into methodologies for assessing these properties, including solubility tests, crystallography, and thermogravimetric analyses.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological targets, are essential for predicting the compound's potential applications. For example, docking studies on similar compounds reveal interactions with biological receptors, offering insights into the compound's potential efficacy and mechanism of action (Raghavendra et al., 2012).